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Compound of Interest

Compound Name: Dicyclohexano-18-crown-6

Cat. No.: B099776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing

dicyclohexano-18-crown-6 as a catalyst in polymerization reactions, with a specific focus on

the anionic ring-opening polymerization (ROP) of lactones.

Introduction
Dicyclohexano-18-crown-6 is a macrocyclic polyether that functions as a highly effective

phase-transfer catalyst. Its unique three-dimensional structure allows it to selectively

encapsulate cations, such as potassium (K⁺) and sodium (Na⁺), within its central cavity. This

complexation disrupts the ion pair of the initiator, such as an alkali metal alkoxide, leading to a

"naked" and highly reactive anionic species. In the context of polymerization, this enhanced

reactivity of the anionic initiator and propagating chain end allows for controlled and efficient

polymerization of various monomers, particularly cyclic esters like ε-caprolactone, to produce

polyesters with well-defined molecular weights and narrow polydispersity.[1][2] This catalytic

system is of significant interest for the synthesis of biodegradable and biocompatible polymers

used in drug delivery systems and other biomedical applications.
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The catalytic activity of dicyclohexano-18-crown-6 in the anionic ROP of ε-caprolactone

initiated by potassium tert-butoxide (t-BuOK) proceeds through the following key steps:

Initiator Activation: Dicyclohexano-18-crown-6 complexes with the potassium ion (K⁺) of

the t-BuOK initiator. This sequesters the cation, liberating a highly reactive "naked" tert-

butoxide anion (t-BuO⁻).

Initiation: The highly nucleophilic tert-butoxide anion attacks the electrophilic carbonyl carbon

of the ε-caprolactone monomer, leading to the ring-opening and the formation of an active

potassium alkoxide chain end.

Propagation: The newly formed alkoxide anion at the propagating chain end, also complexed

with the dicyclohexano-18-crown-6-K⁺ counter-ion, continues to react with subsequent

monomer molecules, leading to chain growth. The crown ether ensures the continued high

reactivity of the propagating species.

Termination: The polymerization can be terminated by the addition of a proton source, such

as methanol or acetic acid, which protonates the active chain end.

This controlled process allows for the synthesis of polycaprolactone (PCL) with predictable

molecular weights and low polydispersity.[1]
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Figure 1: Catalytic cycle of dicyclohexano-18-crown-6 in anionic ROP.

Application: Anionic Ring-Opening Polymerization
of ε-Caprolactone
This protocol details the synthesis of polycaprolactone (PCL) via anionic ring-opening

polymerization of ε-caprolactone, initiated by potassium tert-butoxide and catalyzed by

dicyclohexano-18-crown-6.

Experimental Protocol
Materials:

ε-Caprolactone (monomer)

Potassium tert-butoxide (t-BuOK) (initiator)

Dicyclohexano-18-crown-6 (catalyst)

Tetrahydrofuran (THF), anhydrous (solvent)

Methanol (terminating agent)

Dichloromethane (for dissolution)

Cold n-hexane (for precipitation)

Nitrogen or Argon gas (for inert atmosphere)

Equipment:

Schlenk line or glovebox

Round-bottom flask with a magnetic stir bar

Syringes and needles
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Oil bath with temperature control

Rotary evaporator

Vacuum oven

Procedure:

Monomer and Solvent Purification:

Dry ε-caprolactone over calcium hydride (CaH₂) for 48 hours and then distill under

reduced pressure.

Reflux THF over sodium/benzophenone ketyl and distill under a nitrogen atmosphere

immediately before use.

Polymerization Setup:

Assemble the reaction flask and flame-dry under vacuum, then backfill with nitrogen or

argon.

In a typical experiment, add a specific amount of dicyclohexano-18-crown-6 to the

reaction flask.

Dissolve the crown ether in anhydrous THF.

Initiator and Monomer Addition:

Prepare a stock solution of t-BuOK in anhydrous THF.

Add the desired amount of the t-BuOK solution to the reaction flask via syringe.

Inject the purified ε-caprolactone into the reaction mixture with vigorous stirring to start the

polymerization.

Polymerization Reaction:
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Maintain the reaction at a constant temperature (e.g., 25°C) in the oil bath for a specified

time.

Monitor the reaction progress by taking aliquots at different time intervals for analysis (e.g.,

by ¹H NMR to determine monomer conversion).

Termination and Polymer Isolation:

Terminate the polymerization by adding a small amount of methanol.

Precipitate the polymer by slowly pouring the reaction mixture into a large volume of cold

n-hexane with stirring.

Collect the precipitated polymer by filtration.

Redissolve the polymer in dichloromethane and re-precipitate in cold n-hexane to further

purify.

Dry the final polymer product in a vacuum oven at room temperature until a constant

weight is achieved.

Characterization:

Molecular Weight and Polydispersity (PDI): Determined by Gel Permeation Chromatography

(GPC) using polystyrene standards.

Chemical Structure: Confirmed by ¹H NMR and FTIR spectroscopy.

Thermal Properties: Analyzed by Differential Scanning Calorimetry (DSC) and

Thermogravimetric Analysis (TGA).
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Figure 2: Experimental workflow for PCL synthesis.
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Quantitative Data
The following tables summarize representative quantitative data for the anionic ROP of ε-

caprolactone using the t-BuOK/dicyclohexano-18-crown-6 system, demonstrating the effect

of varying reaction parameters.

Table 1: Effect of Monomer to Initiator Ratio ([M]/[I]) on Polymer Properties

Entry [M]/[I]
[Crown
Ether]/[I]

Time
(min)

Conversi
on (%)

Mn (GPC,
g/mol )

PDI (Đ)

1 50 1 30 >99 5,600 1.12

2 100 1 45 >99 11,100 1.15

3 200 1 60 98 21,500 1.18

4 400 1 90 95 40,200 1.25

Reaction

Conditions:

THF

solvent,

25°C.

Table 2: Effect of Crown Ether to Initiator Ratio ([Crown Ether]/[I]) on Polymerization Rate and

Control
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Entry [M]/[I]
[Crown
Ether]/[I]

Time for
>95%
Conversion
(min)

Mn (GPC,
g/mol )

PDI (Đ)

1 100 0 >240 8,500 1.45

2 100 0.5 60 10,500 1.20

3 100 1.0 45 11,100 1.15

4 100 2.0 40 11,300 1.14

Reaction

Conditions:

THF solvent,

25°C.

Note: The data presented in these tables are representative and may vary based on specific

experimental conditions and purification procedures. The presence of dicyclohexano-18-
crown-6 significantly increases the rate of polymerization and provides better control over the

molecular weight and polydispersity of the resulting polymer compared to using the initiator

alone.[1]

Safety and Handling
Dicyclohexano-18-crown-6 can be toxic and should be handled with care, using

appropriate personal protective equipment (PPE), including gloves and safety glasses.

The polymerization should be carried out in a well-ventilated fume hood or glovebox due to

the use of flammable and potentially hazardous solvents and reagents.

Anhydrous conditions are crucial for the success of the polymerization; therefore, proper

techniques for handling air- and moisture-sensitive reagents should be employed.

Conclusion
Dicyclohexano-18-crown-6 is a versatile and efficient catalyst for the anionic ring-opening

polymerization of lactones. By effectively activating the anionic initiator, it enables the synthesis
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of well-defined polyesters with controlled molecular weights and narrow polydispersity under

mild reaction conditions. The protocols and data provided herein serve as a valuable resource

for researchers in polymer chemistry and drug development for the synthesis of advanced

polymeric materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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